molecular formula C12H14O4 B2771174 3-(Cyclopropylmethoxy)-4-methoxybenzoic acid CAS No. 159783-28-5

3-(Cyclopropylmethoxy)-4-methoxybenzoic acid

Cat. No. B2771174
CAS RN: 159783-28-5
M. Wt: 222.24
InChI Key: BRBRVEQKAPLESP-UHFFFAOYSA-N
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Description

“3-(Cyclopropylmethoxy)-4-methoxybenzoic acid” is a chemical compound with the empirical formula C12H12F2O4 . It is a key intermediate for synthesizing the drug roflumilast .


Synthesis Analysis

The synthesis of “3-(Cyclopropylmethoxy)-4-methoxybenzoic acid” involves several steps. The method is characterized by taking 3-nitro-4-hydroxybenzoic acid ester as the raw material to obtain the 3-cyclopropyl methoxy-4-(difluoromethoxy) benzoic acid through alkylation, reduction, diazotization, hydrolysis, alkylation, deprotection and the like . Another method involves O-alkylation, oxidation, and N-acylation .


Molecular Structure Analysis

The molecular structure of “3-(Cyclopropylmethoxy)-4-methoxybenzoic acid” is complex and detailed analysis can be found in various scientific papers .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “3-(Cyclopropylmethoxy)-4-methoxybenzoic acid” include alkylation, reduction, diazotization, hydrolysis, deprotection, and others . The O-alkylation reaction has been reported to be achieved in N, N -dimethylformamide .


Physical And Chemical Properties Analysis

The physical and chemical properties of “3-(Cyclopropylmethoxy)-4-methoxybenzoic acid” include its molecular weight, which is 258.22 . More detailed information about its physical and chemical properties can be found in various scientific resources .

Scientific Research Applications

Safety And Hazards

The safety data sheet for “3-(Cyclopropylmethoxy)-4-methoxybenzoic acid” indicates that it may form combustible dust concentrations in air and is harmful if swallowed. It causes skin irritation and serious eye irritation, and may cause respiratory irritation .

properties

IUPAC Name

3-(cyclopropylmethoxy)-4-methoxybenzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14O4/c1-15-10-5-4-9(12(13)14)6-11(10)16-7-8-2-3-8/h4-6,8H,2-3,7H2,1H3,(H,13,14)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BRBRVEQKAPLESP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C(=O)O)OCC2CC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

222.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(Cyclopropylmethoxy)-4-methoxybenzoic acid

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